Ethyl 2-(3-(3-methoxyphenyl)ureido)benzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 2-[(3-methoxyphenyl)carbamoylamino]-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C18H17N3O4S/c1-3-25-16(22)11-7-8-14-15(9-11)26-18(20-14)21-17(23)19-12-5-4-6-13(10-12)24-2/h4-10H,3H2,1-2H3,(H2,19,20,21,23)
• InChI Key: NTTQLMYPZJCRFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C18H17N3O4S
• Molecular Weight: 371.4 g/mol

Description

Ethyl 2-(3-(3-methoxyphenyl)ureido)benzo[d]thiazole-6-carboxylate is a chemical compound with the molecular formula C18H17N3O4S and a molecular weight of 371.41. It contains a thiazole ring, which is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as Ethyl 2-(3-(3-methoxyphenyl)ureido)benzo[d]thiazole-6-carboxylate, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The thiazole ring in Ethyl 2-(3-(3-methoxyphenyl)ureido)benzo[d]thiazole-6-carboxylate is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

While specific chemical reactions involving Ethyl 2-(3-(3-methoxyphenyl)ureido)benzo[d]thiazole-6-carboxylate are not available in the retrieved papers, it’s known that thiazole derivatives can undergo various chemical reactions due to the presence of the thiazole ring.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2. These properties might be similar for Ethyl 2-(3-(3-methoxyphenyl)ureido)benzo[d]thiazole-6-carboxylate, but specific physical and chemical properties for this compound are not available in the retrieved papers.

Future Directions

The future directions for research on Ethyl 2-(3-(3-methoxyphenyl)ureido)benzo[d]thiazole-6-carboxylate and similar compounds could include further exploration of their biological activities and potential therapeutic applications, as well as the development of more efficient synthetic methods.